Cas no 2138262-13-0 (5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole
• CAS No: 2138262-13-0
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 6599120
• PubChem ID: 165952544
• Update Time: 2025-08-04

5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole
• 2138262-13-0
• EN300-1086494

• Inchi： 1S/C6H10N2O3/c1-4-7-5(11-8-4)6(9-2)10-3/h6H,1-3H3
• InChI Key： FSXKEWRYHNADGH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(C)=NO1)OC

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole

5-(Dimethoxymethyl)-3-methyl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole (CAS No 2138262-13-0) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the oxadiazole family, which is known for its versatile properties and wide-ranging uses in drug design, agrochemicals, and materials science. The structure of 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole features a five-membered ring containing one oxygen atom and two nitrogen atoms, with substituents that enhance its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole through various routes. One notable method involves the reaction of amines with carbonyl compounds under specific conditions to form the oxadiazole core. The introduction of the dimethoxymethyl group at position 5 and the methyl group at position 3 significantly influences the electronic properties of the molecule, making it suitable for applications in medicinal chemistry.

In the field of drug discovery, 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole has shown promise as a lead compound for developing novel therapeutics. Its ability to act as a bioisostere for other heterocycles makes it an attractive candidate for replacing less favorable functional groups in drug molecules. Recent studies have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The unique electronic properties of 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole also make it a valuable component in materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic and optical properties. For instance, its incorporation into polymer frameworks has been shown to enhance conductivity and stability under harsh conditions.

From an environmental perspective, 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole exhibits biodegradability under specific conditions, which is crucial for its application in sustainable chemistry. Its ability to degrade into non-toxic byproducts aligns with current trends toward greener chemical processes.

In conclusion, 5-(dimethoxymethyl)-3-methyl-1,2,4-oxadiazole (CAS No 2138262-13-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and functional versatility continue to drive innovative research and development in various fields.